Cas no 886916-37-6 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide
• CAS No: 886916-37-6
• MF: C₁₇H₁₅ClN₂O₃S₂
• MW: 394.895600557327
• CID: 5483554
• Update Time: 2025-10-28

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C17H15ClN2O3S2/c1-3-25(22,23)12-7-5-11(6-8-12)16(21)20-17-19-14-10(2)4-9-13(18)15(14)24-17/h4-9H,3H2,1-2H3,(H,19,20,21)
• InChI Key： KWCIBCRJTDYBMZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(Cl)=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

Professional Introduction to N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS No. 886916-37-6)

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide, identified by its CAS number 886916-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide incorporates a benzothiazole core substituted with a chloro group at the 7-position and a methyl group at the 4-position. The presence of these substituents enhances the compound's interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The benzamide moiety at the 4-position further contributes to its pharmacological potential by providing a site for hydrogen bonding and other interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole derivatives. These compounds have shown remarkable efficacy in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern in N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide makes it an intriguing subject for studying its mechanisms of action and potential applications in treating complex diseases.

The synthesis of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required in modern pharmaceutical chemistry.

The pharmacological profile of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide has been explored through various in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits significant inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, its ability to modulate the activity of kinases and other signaling molecules has been observed in cell-based assays, indicating its potential as an anti-cancer agent. Additionally, its interaction with inflammatory pathways has been investigated, revealing promising anti-inflammatory properties.

The structural features of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide, particularly the presence of both chloro and methyl substituents on the benzothiazole ring, plays a crucial role in determining its biological activity. These substituents can influence electronic properties, lipophilicity, and binding affinity to target proteins. Computational studies using molecular modeling techniques have been instrumental in understanding these interactions at a molecular level. Such studies provide valuable insights into optimizing the compound's structure for enhanced pharmacological efficacy.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide(CAS No. 886916-37-6) represents a significant advancement in the development of novel therapeutic agents derived from benzothiazole derivatives. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs through innovative drug design strategies.